Ethyl 5,6-difluoro-1H-indazole-3-carboxylate
Overview
Description
Ethyl 5,6-difluoro-1H-indazole-3-carboxylate, also known as EDFC, is a versatile synthetic intermediate used in the production of a variety of active pharmaceutical ingredients (APIs). It is a fluorinated carboxylic acid, which has been used as a key intermediate for the synthesis of a variety of APIs, such as indazole-based antibiotics, anti-inflammatory drugs, and antiviral agents. EDFC is also used in the production of pharmaceuticals, cosmetics, and other specialty chemicals.
Scientific Research Applications
Chemical Properties
“Ethyl 5,6-difluoro-1H-indazole-3-carboxylate” is a light yellow solid with a molecular weight of 226.18 . It has a CAS Number of 885279-04-9 . The IUPAC name for this compound is ethyl 5,6-difluoro-1H-indazole-3-carboxylate .
Biological Activities
Indazole, the core structure of “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate”, has been found to exhibit a wide variety of biological properties .
Anti-inflammatory Agents: Indazoles have been found to have anti-inflammatory potential . For instance, 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole showed high anti-inflammatory activity along with minimum ulcerogenic potential .
Antimicrobial Agents: Indazoles have also been found to have antimicrobial properties . This suggests that “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate” could potentially be used in the development of new antimicrobial agents.
Anti-HIV Agents: Indazoles have shown anti-HIV activity . This suggests that “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate” could potentially be used in the development of new anti-HIV drugs.
Anticancer Agents: Indazoles have shown anticancer activity . This suggests that “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate” could potentially be used in the development of new anticancer drugs.
Hypoglycemic Agents: Indazoles have shown hypoglycemic activity . This suggests that “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate” could potentially be used in the development of new hypoglycemic drugs.
Antiprotozoal Agents: Indazoles have shown antiprotozoal activity . This suggests that “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate” could potentially be used in the development of new antiprotozoal drugs.
Anti-viral Activity
Ethyl 1H-indole-3-carboxylates, a class of compounds that includes “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate”, have shown anti-viral activity in Huh-7.5 cells . This suggests that “Ethyl 5,6-difluoro-1H-indazole-3-carboxylate” could potentially be used in the development of new antiviral drugs.
Mechanism of Action
Target of Action
Indazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets .
Mode of Action
Indazole derivatives have been reported to exhibit antiviral, anti-inflammatory, and anticancer activities, among others . These activities suggest that the compound may interact with its targets in a way that modulates their function, leading to therapeutic effects.
Biochemical Pathways
Indazole derivatives have been reported to have diverse biological activities, suggesting that they may affect multiple pathways .
Pharmacokinetics
The compound’s molecular weight (22618) suggests that it may have favorable pharmacokinetic properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body .
Result of Action
Indazole derivatives have been reported to exhibit antiviral, anti-inflammatory, and anticancer activities, suggesting that they may have a range of effects at the molecular and cellular level .
properties
IUPAC Name |
ethyl 5,6-difluoro-1H-indazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2O2/c1-2-16-10(15)9-5-3-6(11)7(12)4-8(5)13-14-9/h3-4H,2H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCEMIOUPWXULPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC2=CC(=C(C=C21)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50647227 |
Source
|
| Record name | Ethyl 5,6-difluoro-1H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50647227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5,6-difluoro-1H-indazole-3-carboxylate | |
CAS RN |
885279-04-9 |
Source
|
| Record name | Ethyl 5,6-difluoro-1H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50647227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid](/img/structure/B1604234.png)
![tert-butyl N-[(1S,3R)-3-acetylcyclopentyl]carbamate](/img/structure/B1604239.png)
![methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate](/img/structure/B1604240.png)
